Tripotassium hexachloroosmate

• CAS No.: 68938-94-3
• Molecular Formula: Cl6K3Os-3
• Molecular Weight: 520.2 g/mol
• IUPAC Name: tripotassium;osmium;hexachloride
• InChI: InChI=1S/6ClH.3K.Os/h6*1H;;;;/q;;;;;;3*+1;/p-6
• InChI Key: NDOZIEFTGKPMOR-UHFFFAOYSA-H
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[K+].[K+].[K+].[Os]

Description

Tripotassium hexachloroosmate, also known as potassium hexachloroosmate(IV), is a chemical compound with the formula K3OsCl6. It is a coordination complex of osmium in the +4 oxidation state, surrounded by six chloride ions. This compound is known for its distinctive red to black crystalline appearance and is used in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tripotassium hexachloroosmate can be synthesized through the reaction of osmium tetroxide (OsO4) with potassium chloride (KCl) in the presence of hydrochloric acid (HCl). The reaction typically occurs under controlled conditions to ensure the formation of the desired complex:

$$\text{OsO}_4 + 6\text{KCl} + 4\text{HCl} \rightarrow \text{K}_3\text{OsCl}_6 + 2\text{H}_2\text{O}$$OsO4​+6KCl+4HCl→K3​OsCl6​+2H2​O

Industrial Production Methods

Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires precise control of temperature, pressure, and reactant concentrations to achieve high yields and purity. The compound is then purified through recrystallization techniques to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

Tripotassium hexachloroosmate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to higher oxidation states of osmium.

Reduction: It can be reduced to lower oxidation states or even to metallic osmium.

Substitution: Chloride ligands can be substituted with other ligands such as water, ammonia, or organic ligands.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like chlorine gas (Cl2) or potassium permanganate (KMnO4) are used.

Reduction: Reducing agents such as hydrogen gas (H2) or sodium borohydride (NaBH4) are employed.

Substitution: Ligand exchange reactions often occur in aqueous or organic solvents under mild conditions.

Major Products Formed

Oxidation: Higher oxidation state complexes of osmium.

Reduction: Lower oxidation state complexes or metallic osmium.

Substitution: New coordination complexes with different ligands

Scientific Research Applications

Tripotassium hexachloroosmate has several scientific research applications:

Chemistry: Used in the synthesis of osmium-containing compounds and as a catalyst in various chemical reactions.

Biology: Employed in studies involving electron transfer and redox reactions.

Medicine: Investigated for potential therapeutic uses due to its redox properties.

Industry: Utilized in the production of advanced materials and as a precursor for other osmium compounds

Mechanism of Action

The mechanism of action of tripotassium hexachloroosmate involves its ability to undergo redox reactions. The compound can donate or accept electrons, making it a versatile agent in electron transfer processes. Its molecular targets include various enzymes and proteins involved in redox reactions. The pathways involved often include the formation of intermediate complexes that facilitate the transfer of electrons .

Comparison with Similar Compounds

Similar Compounds

• Ammonium hexachloroosmate (NH4)2OsCl6
• Potassium hexachlororuthenate (K2RuCl6)
• Potassium hexachloropalladate (K2PdCl6)

Comparison

Tripotassium hexachloroosmate is unique due to its specific coordination environment and redox properties. Compared to ammonium hexachloroosmate, it has different solubility and stability characteristics. When compared to potassium hexachlororuthenate and potassium hexachloropalladate, this compound exhibits distinct redox potentials and catalytic activities, making it suitable for specific applications in catalysis and material science .